Cas no 2138334-28-6 (1-[5-(5-Methylfuran-2-yl)furan-2-yl]ethan-1-one)

• Product Name: 1-[5-(5-Methylfuran-2-yl)furan-2-yl]ethan-1-one
• CAS No: 2138334-28-6
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 6079738
• PubChem ID: 165794261
• Update Time: 2025-10-29

1-[5-(5-Methylfuran-2-yl)furan-2-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[5-(5-methylfuran-2-yl)furan-2-yl]ethan-1-one
• EN300-745918
• 2138334-28-6
• 1-[5-(5-Methylfuran-2-yl)furan-2-yl]ethan-1-one

• Inchi： 1S/C11H10O3/c1-7-3-4-10(13-7)11-6-5-9(14-11)8(2)12/h3-6H,1-2H3
• InChI Key： KZGPSGFZNLADAA-UHFFFAOYSA-N
• SMILES： O1C(C(C)=O)=CC=C1C1=CC=C(C)O1

Computed Properties

• Exact Mass: 190.062994177g/mol
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.4Ų

Additional information on 1-[5-(5-Methylfuran-2-yl)furan-2-yl]ethan-1-one

Introduction to 1-[5-(5-Methylfuran-2-yl)furan-2-yl]ethan-1-one (CAS No. 2138334-28-6)

1-[5-(5-Methylfuran-2-yl)furan-2-yl]ethan-1-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique molecular architecture and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2138334-28-6, belongs to a class of heterocyclic derivatives that exhibit promising properties for further exploration in drug discovery and therapeutic development.

The molecular structure of 1-[5-(5-Methylfuran-2-yl)furan-2-yl]ethan-1-one consists of two fused furan rings connected via an ethyl ketone moiety. The presence of the 5-methylfuran substituent at the 5-position of one furan ring introduces a methyl group, which can influence the electronic properties and reactivity of the molecule. This structural feature is particularly interesting from a chemical biology perspective, as it may enhance interactions with biological targets such as enzymes or receptors.

In recent years, there has been growing interest in furan-based derivatives due to their diverse pharmacological profiles. Studies have shown that compounds containing furan moieties can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The specific arrangement of rings and substituents in 1-[5-(5-Methylfuran-2-yl)furan-2-yl]ethan-1-one makes it a candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The dual furan system provides multiple sites for functionalization, allowing chemists to modify the molecule to improve its pharmacokinetic properties or target specific biological pathways. For instance, the ethyl ketone group can be further derivatized to introduce additional functional groups such as hydroxyl or amine moieties, which could enhance binding affinity or metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging molecular modeling techniques, scientists can simulate how 1-[5-(5-Methylfuran-2-yl)furan-2-yl]ethan-1-one interacts with biological targets at the atomic level. These simulations have revealed that the compound may possess inhibitory activity against certain enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

The synthesis of 1-[5-(5-Methylfuran-2-yl)furan-2-yl]ethan-1-one presents both challenges and opportunities for synthetic chemists. The construction of the fused furan system requires careful consideration of reaction conditions and intermediates to ensure high yield and purity. However, recent developments in transition metal-catalyzed reactions have provided new tools for constructing complex heterocyclic frameworks efficiently.

In clinical research, compounds like 1-[5-(5-Methylfuran-2-yl)furan-2-yl]ethan-1-one are being evaluated for their potential therapeutic applications. Preclinical studies have demonstrated that similar furan derivatives can modulate key signaling pathways involved in inflammation and cell proliferation. While more research is needed to fully understand the mechanism of action, these findings suggest that CAS No. 2138334-28-6 may have significant therapeutic potential.

The pharmaceutical industry is increasingly interested in natural product-inspired molecules due to their unique structures and biological activities. 1-[5-(5-Methylfuran-2-yl)furan-2-yl]ethan-1-one shares structural similarities with some natural products known for their medicinal properties. By studying compounds like this one, researchers hope to uncover new leads for drug development and gain insights into how natural products interact with biological systems.

As our understanding of chemical biology evolves, so does our ability to design molecules with specific functions. The case of 1-[5-(5-Methylfuran-y-furan-y)ethan-y-one underscores the importance of interdisciplinary approaches in drug discovery. By combining expertise from organic chemistry, medicinal chemistry, and bioinformatics, scientists can accelerate the development of new therapeutics.

The future prospects for CAS No. 2138334_28_6 are promising, given its unique structure and potential biological activities. Further research is needed to fully elucidate its pharmacological properties and explore its therapeutic applications. As computational methods improve and synthetic techniques advance, it is likely that more derivatives like this one will be synthesized and evaluated for their medical potential.